Cas no 33172-56-4 (5-bromo-2-hydroxy-3-methylbenzaldehyde)

5-Bromo-2-hydroxy-3-methylbenzaldehyde is a brominated aromatic aldehyde with a hydroxyl and methyl substituent, offering versatile reactivity for synthetic applications. Its structure enables selective functionalization at multiple sites, making it valuable in organic synthesis, particularly for constructing complex heterocycles and pharmaceutical intermediates. The aldehyde group facilitates condensation reactions, while the hydroxyl and bromo groups allow further derivatization via nucleophilic substitution or metal-catalyzed coupling. The methyl group enhances stability and influences steric and electronic properties. This compound is commonly used in research settings for developing agrochemicals, dyes, and bioactive molecules. High purity grades ensure consistent performance in demanding synthetic workflows.
5-bromo-2-hydroxy-3-methylbenzaldehyde structure
33172-56-4 structure
Product Name:5-bromo-2-hydroxy-3-methylbenzaldehyde
CAS No:33172-56-4
MF:C8H7BrO2
MW:215.043981790543
MDL:MFCD01040324
CID:1460383
PubChem ID:2757016
Update Time:2025-06-23

5-bromo-2-hydroxy-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-hydroxy-3-methylbenzaldehyde
    • STK046407
    • 5-Bromo-2-hydroxy-3-methyl-benzaldehyde
    • AG-C-23838
    • 5-Brom-2-hydroxy-3-methyl-benzaldehyd
    • BBL015501
    • CTK7H8567
    • 5-bromo-3-methylsalicylaldehyde
    • AC1MBUW2
    • 3-Methyl-5-brom-salicylaldehyd
    • PZGFSVYPDAQKHJ-UHFFFAOYSA-N
    • AKOS000112537
    • SCHEMBL883382
    • DB-107417
    • Z1741962208
    • N12678
    • MFCD01040324
    • 5-bromo-2-hydroxy-3-methylbenzaldehyde, AldrichCPR
    • EN300-124637
    • AMY28785
    • AS-10753
    • 33172-56-4
    • DTXSID10373696
    • CS-0104912
    • SY079950
    • MDL： MFCD01040324
    • Inchi： 1S/C8H7BrO2/c1-5-2-7(9)3-6(4-10)8(5)11/h2-4,11H,1H3
    • InChI Key： PZGFSVYPDAQKHJ-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=O)C(=C(C)C=1)O

Computed Properties

  • Exact Mass: 213.96300
  • Monoisotopic Mass: 213.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 2.27560

5-bromo-2-hydroxy-3-methylbenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

5-bromo-2-hydroxy-3-methylbenzaldehyde Pricemore >>

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